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Compound of Interest

Compound Name:
4-Octylphenethyl

methanesulfonate

CAS No.: 162358-06-7

Cat. No.: B122396

Get Quote

Introduction & Strategic Context
4-Octylphenethyl methanesulfonate serves as a lipophilic "anchor" in medicinal chemistry. Its

primary utility lies in its ability to introduce the 4-octylphenethyl motif via nucleophilic

substitution (

). The sulfonate group (mesylate) transforms the hydroxyl of the precursor alcohol into a potent
leaving group (

of conjugate acid

), enabling subsequent reactions with amines or carbon nucleophiles (e.g.,
acetamidomalonates) under mild conditions.

Chemical Identity[1][2][3][4][5][6]
IUPAC Name: 2-(4-octylphenyl)ethyl methanesulfonate[1]

CAS Number: 162358-06-7[1][2]
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Molecular Formula:

[2]

Molecular Weight: 312.47 g/mol [1]

Appearance: Typically an orange to off-white low-melting solid or viscous oil (dependent on

purity).

Retrosynthetic Analysis
The synthesis is a linear transformation of 4-octylphenethyl alcohol. While the alcohol can be

derived from Friedel-Crafts acylation of phenethyl acetate followed by reduction, this guide

focuses on the critical mesylation step.

Reaction Scheme:

(Where R = 4-octylphenyl)

Critical Process Parameters (Expertise & Logic)
To ensure high yield and purity, the following thermodynamic and kinetic factors must be

controlled:

Temperature Control (

): The reaction between alcohols and methanesulfonyl chloride (MsCl) is highly exothermic.
Uncontrolled heat can lead to E2 elimination, converting the phenethyl alcohol into 4-
octylstyrene, a difficult-to-separate impurity.

Base Selection: Triethylamine (

) or Diisopropylethylamine (DIPEA) are preferred over Pyridine for this substrate to facilitate
easier workup (amine salts are water-soluble). The base acts as a proton scavenger (HCl
sponge).

Moisture Exclusion: MsCl hydrolyzes rapidly in water to form methanesulfonic acid (MSA).

Anhydrous conditions (

atmosphere, dry DCM) are mandatory to maintain stoichiometry.
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Experimental Protocol
Materials

Precursor: 4-Octylphenethyl alcohol (1.0 eq) [Derived from FTY720 synthetic routes][3]

Reagent: Methanesulfonyl chloride (MsCl) (1.2 – 1.5 eq)

Base: Triethylamine (

) (1.5 – 2.0 eq)

Solvent: Dichloromethane (DCM) (anhydrous, 10-15 volumes)

Quench: Sat.

(aq), Brine.

Step-by-Step Methodology
Phase 1: Reaction Setup

Charge a flame-dried 3-neck round-bottom flask with 4-octylphenethyl alcohol and

anhydrous DCM.

Cool the solution to 0°C using an ice/water bath. Ensure internal temperature monitoring.

AddTriethylamine (

) slowly. The solution remains clear.

Purge the system with Nitrogen (

) to ensure an inert environment.

Phase 2: Mesylation (The Critical Step)
Add MsCl dropwise via a pressure-equalizing addition funnel or syringe pump over 30

minutes.

Expert Note: Maintain internal temperature
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. Rapid addition causes localized heating and elimination side-reactions.

Stir at 0°C for 1 hour, then allow the reaction to warm to Room Temperature (20-25°C).

Monitor via TLC (Hexane:EtOAc 4:1). The alcohol (

) should disappear, replaced by the mesylate (

).

Phase 3: Workup & Isolation
Quench the reaction by pouring the mixture into ice-cold saturated

solution. This neutralizes excess MsCl and HCl salts.

Extract the aqueous layer with DCM (2x).

Wash combined organics with:

1N HCl (cold, rapid wash to remove residual amine).

Brine (to remove water).

Dry over anhydrous

and filter.

Concentrate under reduced pressure (

) to yield the crude methanesulfonate.

Phase 4: Purification
Note: Mesylates can be unstable on silica gel (acidic hydrolysis).

Preferred: Recrystallization from Hexanes/Ethyl Acetate if the product solidifies.

Alternative: Rapid filtration through a short pad of silica gel neutralized with 1%

in Hexanes.
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Visualized Workflows
Reaction Mechanism & Pathway
This diagram illustrates the

-like attack and the critical elimination side-pathway to avoid.
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Caption: Reaction pathway showing the conversion of alcohol to mesylate and the thermal risk

of elimination to styrene.

Workup & Purification Flow
A logical decision tree for isolating the sensitive mesylate.
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Caption: Purification decision tree based on the physical state of the crude mesylate.
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Characterization & Data
Parameter Specification / Expectation Notes

1H NMR (CDCl3)
2.90-3.00 (s, 3H,

)

Diagnostic singlet for mesyl

group.

1H NMR (CDCl3)
4.30-4.45 (t, 2H,

)

Downfield shift from alcohol

precursor (~3.8 ppm).

1H NMR (CDCl3) 0.88 (t, 3H), 1.2-1.6 (m, alkyl)
Characteristic octyl chain

signals.

IR Spectroscopy

1350

, 1175

Strong sulfonate

stretches.

Stability Store at 2-8°C
Hydrolysis risk; keep

desiccated.

Safety & Toxicology (Genotoxicity Alert)
Warning: Alkyl methanesulfonates (e.g., Methyl Methanesulfonate - MMS, Ethyl

Methanesulfonate - EMS) are potent alkylating agents and known genotoxins.

While 4-octylphenethyl methanesulfonate is a larger, lipophilic molecule, it retains

alkylating potential.

Methanol Avoidance: Do NOT use methanol during the quench or workup if unreacted MsCl

is present. Reaction of MsCl with MeOH generates MMS (Methyl Methanesulfonate), a

highly toxic mutagen.

Handling: Use double gloves, work in a fume hood, and treat all waste streams with aqueous

NaOH to hydrolyze residual sulfonates before disposal.
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Chemical Properties & CAS Data
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Context: Physical properties (Orange Solid)

General Mesylation Mechanisms

Title: Tosylates And Mesylates.[4]
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Context: Fundamental mechanism of alcohol-to-mesylate conversion and leaving group
dynamics.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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